Cas no 1261571-15-6 (Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261571-15-6
• MF: C₁₂H₁₂F₄O₃
• MW: 280.215497970581
• CID: 4988050
• Update Time: 2025-10-29

Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C12H12F4O3/c1-2-18-11(17)6-3-8-7-9(4-5-10(8)13)19-12(14,15)16/h4-5,7H,2-3,6H2,1H3
• InChI Key： GILZOGUPFJYMPO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 293
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate

Recent Advances in the Study of Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate (CAS: 1261571-15-6)

Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate (CAS: 1261571-15-6) is a fluorinated phenylpropionate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and neuroprotective agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and pharmacological potential.

The compound's unique structure, featuring a trifluoromethoxy group and a fluorine atom on the phenyl ring, confers distinct electronic and steric properties that make it an attractive scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent COX-2 inhibitors, which showed promising anti-inflammatory activity in preclinical models. The researchers employed a multi-step synthetic route, with Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate serving as a critical building block.

Further investigations have revealed the compound's potential in central nervous system (CNS) drug discovery. A recent ACS Chemical Neuroscience publication reported its incorporation into a series of neuroactive analogs targeting the GABA_A receptor. The study highlighted the compound's ability to modulate receptor activity, suggesting its applicability in the development of anxiolytic and anticonvulsant therapies. Molecular docking studies indicated that the trifluoromethoxy group plays a crucial role in ligand-receptor interactions.

From a synthetic chemistry perspective, advancements in the preparation of Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate have been achieved through improved catalytic methods. A 2024 Organic Process Research & Development article described a more efficient palladium-catalyzed coupling protocol that increased the yield of the compound by 25% compared to traditional methods. This optimization is particularly significant for scaling up production for pharmaceutical applications.

Pharmacokinetic studies of derivatives containing this scaffold have shown favorable metabolic stability and blood-brain barrier penetration. Research published in Drug Metabolism and Disposition in early 2024 demonstrated that the fluorinated aromatic system contributes to enhanced metabolic resistance while maintaining desirable solubility properties. These characteristics position Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate as a valuable template for developing CNS-targeted therapeutics.

In conclusion, recent research on Ethyl 3-(2'-fluoro-5'-(trifluoromethoxy)phenyl)propionate (CAS: 1261571-15-6) underscores its growing importance in medicinal chemistry. Its applications span from anti-inflammatory drug development to CNS-targeted therapies, supported by both synthetic versatility and promising pharmacological profiles. Future studies are expected to explore its potential in additional therapeutic areas and further optimize its synthetic accessibility for industrial-scale applications.